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Compound of Interest

Compound Name: ACI1-IN-1

Cat. No.: B10831455

Essential Safety and Handling Guide for AC1-IN-
1

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the potent and selective Adenylyl cyclase type 1 (AC1) inhibitor, AC1-
IN-1.

Personal Protective Equipment (PPE) and Handling

When working with AC1-IN-1, adherence to strict safety protocols is necessary to minimize
exposure and ensure a safe laboratory environment. The following personal protective
equipment should be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. It is crucial
to inspect gloves before use and change them frequently, especially if contaminated.

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.
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o Respiratory Protection: If working with the compound in powdered form or if there is a risk of
aerosolization, a NIOSH-approved respirator is necessary.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
Avoid inhalation of dust or fumes and any direct contact with skin and eyes. After handling,
wash hands thoroughly. Contaminated clothing should not be removed from the laboratory and
should be properly decontaminated before reuse.

Storage and Disposal Procedures

Storage: AC1-IN-1 should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[1] For long-term storage, it is recommended to store the compound at -20°C
for up to one month or at -80°C for up to six months.[1]

Disposal: AC1-IN-1 and any contaminated materials should be disposed of as hazardous
chemical waste. Do not dispose of down the sink.[2] All waste must be collected in properly
labeled, sealed containers and disposed of in accordance with local, state, and federal
regulations. Consult your institution's environmental health and safety (EHS) office for specific
disposal procedures.

: _ :

Property Value Source

IC50 0.54 uM MedchemExpress
Storage (Short Term) -20°C (up to 1 month) MedchemExpress[1]
Storage (Long Term) -80°C (up to 6 months) MedchemExpress[1]

Experimental Workflow for Safe Handling of AC1-IN-
1

The following diagram outlines the procedural steps for the safe handling of AC1-IN-1 in a
laboratory setting.
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Safe Handling Workflow for AC1-IN-1

Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Lab coat
- Safety goggles
- Nitrile gloves

Prepare work area in a chemical fume hood

Weigh AC1-IN-1 in a contained manner

Prepare stock solution

Perform experiment

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in labeled hazardous waste containers

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of AC1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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